Ethyl [2-chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate

• Molecular Formula: C23H23ClN2O5S
• Molecular Weight: 475 g/mol
• IUPAC Name: ethyl 2-[2-chloro-4-[(Z)-[3-ethyl-2-(4-methoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetate
• InChI: InChI=1S/C23H23ClN2O5S/c1-4-26-22(28)20(32-23(26)25-16-7-9-17(29-3)10-8-16)13-15-6-11-19(18(24)12-15)31-14-21(27)30-5-2/h6-13H,4-5,14H2,1-3H3/b20-13-,25-23?
• InChI Key: CPAQJKLPGIRODL-QUXILYDTSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC(=O)OCC)Cl)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)OCC)Cl)SC1=NC3=CC=C(C=C3)OC

Description

Ethyl [2-chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the thiazolidinone family and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of Ethyl [2-chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate involves the inhibition of various enzymes and pathways involved in the progression of diseases. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It also inhibits the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
Studies have shown that Ethyl [2-chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate has various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators, such as prostaglandins and cytokines, in animal models of inflammation. It also reduces the levels of glucose and insulin in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl [2-chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate in lab experiments is its high potency and specificity. It has been shown to have a high affinity for its target enzymes and pathways, which makes it an effective tool for studying their functions. However, one limitation of using this compound is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of Ethyl [2-chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate. One direction is the development of more potent and selective analogs of this compound for use in medicine. Another direction is the study of its potential applications in other fields, such as agriculture and environmental science. Finally, further studies are needed to fully understand the mechanisms of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of Ethyl [2-chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate involves the reaction of 2-chloro-4-phenoxyacetic acid with ethyl chloroformate in the presence of triethylamine. The resulting product is then reacted with 3-ethyl-2-thioxo-4-oxo-1,3-thiazolidine-5-carbaldehyde and 4-methoxyaniline to form the final compound.

Scientific Research Applications

Ethyl [2-chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate has been extensively studied for its potential applications in the field of medicine. It has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.